Cas no 64803-73-2 (2H-Thiopyran,tetrahydro-4-octyl-)

• Product Name: 2H-Thiopyran,tetrahydro-4-octyl-
• CAS No: 64803-73-2
• MF: C₁₃H₂₆S
• MW: 214.410542964935
• CID: 508528
• PubChem ID: 3049461
• Update Time: 2025-04-19

2H-Thiopyran,tetrahydro-4-octyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran,tetrahydro-4-octyl-
• 4-octylthiane

• Inchi： 1S/C13H26S/c1-2-3-4-5-6-7-8-13-9-11-14-12-10-13/h13H,2-12H2,1H3
• InChI Key： BOMGPQSYEOYSAW-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)CCCCCCCC

Computed Properties

• Exact Mass: 214.175522
• Monoisotopic Mass: 214.175522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• XLogP3: 5.9

Experimental Properties

• Density: 0.884
• Boiling Point: 291.4°Cat760mmHg
• Flash Point: 118.1°C
• Refractive Index: 1.475

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes